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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291 Get Quote

Technical Support Center: NSC636819
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for the

complete dissolution of NSC636819 to ensure accurate dosing in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving NSC636819?

A1: The recommended solvent for dissolving NSC636819 is dimethyl sulfoxide (DMSO).[1] It is

soluble in DMSO up to 10 mM or 10 mg/mL.[1] For optimal results, it is advisable to use a

fresh, unopened bottle of anhydrous (hygroscopic) DMSO, as absorbed water can negatively

impact solubility.[2]

Q2: My NSC636819 is not fully dissolving in DMSO. What can I do?

A2: If you are experiencing difficulty dissolving NSC636819 in DMSO, gentle warming of the

solution to 37°C and brief sonication can aid in complete dissolution.[2] Ensure the vial is

securely capped during these procedures to prevent contamination and solvent evaporation.

Q3: Can I dissolve NSC636819 directly in cell culture media or aqueous buffers?

A3: No, it is not recommended to dissolve NSC636819 directly in aqueous solutions like cell

culture media or phosphate-buffered saline (PBS). The compound is hydrophobic and will likely
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precipitate. Always prepare a concentrated stock solution in DMSO first.

Q4: What is the maximum final concentration of DMSO that is safe for my cells?

A4: The final concentration of DMSO in your cell culture medium should be kept as low as

possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[3] However, the tolerance

to DMSO can vary between cell lines. It is crucial to perform a vehicle control experiment

(treating cells with the same final concentration of DMSO without the compound) to assess the

impact on your specific cells. For sensitive primary cells, the final DMSO concentration should

not exceed 0.1%.[3]

Q5: How should I store NSC636819 powder and stock solutions?

A5: NSC636819 powder should be stored at -20°C for long-term stability (up to 3 years).[2]

Once dissolved in DMSO, the stock solution should be aliquoted into single-use vials to avoid

repeated freeze-thaw cycles and stored at -20°C (stable for up to 3 months) or -80°C (stable for

up to 6 months).[1][2]

Troubleshooting Guide
This guide provides a step-by-step approach to diagnose and resolve common issues

encountered during the dissolution and use of NSC636819.
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Problem Possible Cause Recommended Solution

Precipitation upon addition to

cell culture media

The aqueous solubility of

NSC636819 is low, and the

direct addition of a

concentrated DMSO stock can

cause it to crash out of

solution.

1. Pre-warm the media: Ensure

your cell culture media is at

37°C before adding the

NSC636819/DMSO stock. 2.

Add dropwise while swirling:

Add the stock solution slowly

to the media while gently

swirling to facilitate rapid

mixing and dispersion. 3.

Intermediate dilution: Consider

making an intermediate

dilution of the DMSO stock in a

small volume of pre-warmed

media before adding it to the

final culture volume.

Cloudiness or precipitate in the

final culture plate

The final concentration of

NSC636819 exceeds its

solubility limit in the cell culture

medium.

1. Lower the final

concentration: If possible,

reduce the final working

concentration of NSC636819

in your experiment. 2. Increase

the serum concentration: If

your experimental design

allows, increasing the

percentage of fetal bovine

serum (FBS) in the media can

sometimes help to keep

hydrophobic compounds in

solution.

Inconsistent experimental

results

Incomplete dissolution of the

compound leading to

inaccurate dosing.

1. Visually inspect the stock

solution: Before each use,

ensure your DMSO stock

solution is clear and free of

any visible precipitate. If

precipitate is observed, warm

and sonicate the solution until
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it is clear. 2. Prepare fresh

dilutions: Prepare working

dilutions from the stock

solution fresh for each

experiment.

Quantitative Data Summary
The following table summarizes the key quantitative data for NSC636819 based on available

information.

Parameter Value Reference

Molecular Weight 510.15 g/mol [1]

Solubility in DMSO Up to 10 mM (or 10 mg/mL) [1]

In Vitro IC50 (LNCaP cells) 16.5 µM (after 3 days) [2]

In Vitro Ki (KDM4A) 5.5 µM [2]

In Vitro Ki (KDM4B) 3.0 µM [2]

In Vivo Dosage (mouse model)
20 or 40 mg/kg (intraperitoneal

injection)
[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
NSC636819 in DMSO
Materials:

NSC636819 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Equilibrate: Allow the vial of NSC636819 powder to reach room temperature before opening

to prevent moisture condensation.

Weigh: Accurately weigh the desired amount of NSC636819 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.10 mg of NSC636819 (Molecular Weight = 510.15 g/mol ).

Dissolve: Add the calculated volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.

Vortex: Vortex the solution vigorously for 2-5 minutes until the powder is completely

dissolved, resulting in a clear solution.

Gentle Warming/Sonication (if necessary): If the compound does not fully dissolve, gently

warm the solution to 37°C in a water bath or briefly sonicate the tube until the solution is

clear.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
Materials:

10 mM NSC636819 DMSO stock solution

Pre-warmed (37°C) cell culture medium

Procedure:
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Thaw Stock: Thaw a single aliquot of the 10 mM NSC636819 DMSO stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your experiment. For example, to prepare 1 mL of media with a final

concentration of 10 µM, you will need to add 1 µL of the 10 mM stock solution.

Dilute into Media: Add the calculated volume of the DMSO stock solution to the pre-warmed

cell culture medium. It is crucial to add the DMSO stock directly to the media and not the

other way around. Add the stock solution dropwise while gently swirling the media to ensure

rapid and even dispersion.

Final DMSO Concentration Check: Ensure the final concentration of DMSO in the cell culture

medium is at a non-toxic level (ideally ≤ 0.1% and not exceeding 0.5%).

Add to Cells: Immediately add the prepared working solution to your cells.

Visualizations
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Caption: Workflow for the dissolution of NSC636819.
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Caption: Simplified signaling pathway of NSC636819.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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